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Stigmast-4-ene-3,6-dione Stigmast-4-ene-3,6-dione (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione is a natural product found in Friesodielsia velutina, Conium maculatum, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 23670-94-2
VCID: VC20789680
InChI: InChI=1S/C29H46O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h16,18-20,22-25H,7-15,17H2,1-6H3/t19-,20-,22+,23-,24+,25+,28-,29-/m1/s1
SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CC(=O)C4=CC(=O)CCC34C)C)C(C)C
Molecular Formula: C29H46O2
Molecular Weight: 426.7 g/mol

Stigmast-4-ene-3,6-dione

CAS No.: 23670-94-2

Cat. No.: VC20789680

Molecular Formula: C29H46O2

Molecular Weight: 426.7 g/mol

* For research use only. Not for human or veterinary use.

Stigmast-4-ene-3,6-dione - 23670-94-2

Specification

Description (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione is a natural product found in Friesodielsia velutina, Conium maculatum, and other organisms with data available.
CAS No. 23670-94-2
Molecular Formula C29H46O2
Molecular Weight 426.7 g/mol
IUPAC Name (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
Standard InChI InChI=1S/C29H46O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h16,18-20,22-25H,7-15,17H2,1-6H3/t19-,20-,22+,23-,24+,25+,28-,29-/m1/s1
Standard InChI Key UVFOCYGYACXLAY-ZDQUCUCBSA-N
Isomeric SMILES CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)C4=CC(=O)CC[C@]34C)C)C(C)C
SMILES CCC(CCC(C)C1CCC2C1(CCC3C2CC(=O)C4=CC(=O)CCC34C)C)C(C)C
Canonical SMILES CCC(CCC(C)C1CCC2C1(CCC3C2CC(=O)C4=CC(=O)CCC34C)C)C(C)C
Appearance Cryst.

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